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Compound of Interest

Compound Name: HTS07545

Cat. No.: B10857871 Get Quote

These application notes provide a detailed protocol for determining the activity of

Sulfide:Quinone Oxidoreductase (SQOR) and its inhibition by HTS07545 using a high-

throughput screening (HTS) compatible colorimetric assay.

Introduction
Sulfide:Quinone Oxidoreductase (SQOR) is a mitochondrial enzyme that catalyzes the first,

irreversible step in the metabolism of hydrogen sulfide (H₂S), a critical signaling molecule.[1][2]

[3][4] SQOR plays a crucial role in maintaining H₂S homeostasis and has emerged as a

therapeutic target for conditions such as heart failure.[1][2][5][6] HTS07545 is a potent inhibitor

of human SQOR.[5][6] This document outlines the principles and a detailed protocol for an in

vitro SQOR activity assay, which can be utilized for the characterization of inhibitors like

HTS07545.

The assay is an endpoint colorimetric method that relies on the reduction of 2,6-

dichlorophenolindophenol (DCIP).[1] SQOR utilizes a water-soluble coenzyme Q derivative

(CoQ₁) and sulfite as acceptors in the oxidation of H₂S.[1] The reduced CoQ₁ then non-

enzymatically reduces the blue dye DCIP, leading to a loss of absorbance at 600 nm, which is

proportional to SQOR activity.[1]

Data Presentation
Table 1: Inhibitory Activity of HTS07545 against Human SQOR
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Compound IC₅₀ (nM) Assay Method

HTS07545 30 DCIP Endpoint Assay

This data is derived from high-throughput screening of small-molecule libraries.[1][5][6]

Signaling Pathway
The following diagram illustrates the central role of SQOR in the mitochondrial H₂S oxidation

pathway. SQOR oxidizes H₂S and transfers electrons to the electron transport chain via

coenzyme Q, while also producing a persulfide. Inhibition of SQOR by compounds like

HTS07545 leads to an increase in cellular H₂S levels.

Hydrogen Sulfide (H₂S)

SQOR
(Sulfide:Quinone Oxidoreductase)

 substrate

Coenzyme Q (reduced)

 product

Thiosulfate (S₂O₃²⁻)

 product

HTS07545

 inhibition

Coenzyme Q (oxidized)

 electron acceptor

Electron Transport Chain

Sulfite (SO₃²⁻)

 sulfur acceptor

Click to download full resolution via product page

Caption: SQOR signaling pathway and inhibition by HTS07545.

Experimental Protocols
SQOR Inhibition Assay using DCIP Endpoint Method
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This protocol is adapted from a high-throughput screening assay for the discovery of SQOR

inhibitors.[1]

Materials and Reagents:

Recombinant human SQOR

HTS07545 (or other test compounds)

Coenzyme Q₁ (CoQ₁)

Sodium Sulfite (Sulfite)

Hydrogen Sulfide (H₂S) donor (e.g., NaHS)

2,6-dichlorophenolindophenol (DCIP)

Formaldehyde

N-ethylmaleimide (NEM)

Assay Buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4)

96-well microplates

Microplate reader capable of measuring absorbance at 600 nm

Experimental Workflow Diagram:

Plate Preparation Enzymatic Reaction Quenching Detection

1. Add Assay Buffer,
SQOR, CoQ₁, Sulfite,

and HTS07545 to wells

2. Initiate reaction
with H₂S 3. Incubate for 60 seconds 4. Add Formaldehyde

and NEM 5. Incubate for 10 minutes 6. Add DCIP 7. Read Absorbance
at 600 nm after 2 min
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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